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1-(3,4-Dimethylphenyl)-5-{[(3-hydroxypropyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione 1-(3,4-Dimethylphenyl)-5-{[(3-hydroxypropyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione
Brand Name: Vulcanchem
CAS No.: 353499-89-5
VCID: VC0469695
InChI: InChI=1S/C16H19N3O4/c1-10-4-5-12(8-11(10)2)19-15(22)13(9-17-6-3-7-20)14(21)18-16(19)23/h4-5,8-9,20,22H,3,6-7H2,1-2H3,(H,18,21,23)
SMILES: CC1=C(C=C(C=C1)N2C(=C(C(=O)NC2=O)C=NCCCO)O)C
Molecular Formula: C16H19N3O4
Molecular Weight: 317.34g/mol

1-(3,4-Dimethylphenyl)-5-{[(3-hydroxypropyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

CAS No.: 353499-89-5

Main Products

VCID: VC0469695

Molecular Formula: C16H19N3O4

Molecular Weight: 317.34g/mol

1-(3,4-Dimethylphenyl)-5-{[(3-hydroxypropyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione - 353499-89-5

CAS No. 353499-89-5
Product Name 1-(3,4-Dimethylphenyl)-5-{[(3-hydroxypropyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione
Molecular Formula C16H19N3O4
Molecular Weight 317.34g/mol
IUPAC Name 1-(3,4-dimethylphenyl)-6-hydroxy-5-(3-hydroxypropyliminomethyl)pyrimidine-2,4-dione
Standard InChI InChI=1S/C16H19N3O4/c1-10-4-5-12(8-11(10)2)19-15(22)13(9-17-6-3-7-20)14(21)18-16(19)23/h4-5,8-9,20,22H,3,6-7H2,1-2H3,(H,18,21,23)
Standard InChIKey JQIJEQLONJYZJC-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)N2C(=C(C(=O)NC2=O)C=NCCCO)O)C
Canonical SMILES CC1=C(C=C(C=C1)N2C(=C(C(=O)NC2=O)C=NCCCO)O)C
PubChem Compound 1618161
Last Modified Nov 11 2021
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